Cas no 1804491-20-0 (3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1804491-20-0
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4874745
• Update Time: 2025-05-25

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-1-5-6(12)4(2-13)3-14-7(5)8(10)11/h3,8H,1H2
• InChI Key： FNMCSYCOAKGFLP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine

3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804491-20-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a cyano group at position 5, a difluoromethyl group at position 2, and an iodine atom at position 4. These substituents collectively influence the compound's reactivity, stability, and functionality.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, making them valuable tools in drug discovery and materials science. The presence of electron-withdrawing groups like the cyano and difluoromethyl groups enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. This property is particularly useful in designing intermediates for the synthesis of bioactive compounds. For instance, researchers have explored the use of similar pyridine derivatives in developing novel antibiotics and anticancer agents.

The iodine substituent at position 4 adds another layer of complexity to this molecule. Iodine's larger atomic size and higher polarizability compared to other halogens make it an excellent leaving group in substitution reactions. This feature has been exploited in the development of radiopharmaceuticals, where iodinated compounds are used as imaging agents due to their ability to localize in specific tissues. Recent studies have demonstrated that such iodinated pyridine derivatives can serve as promising candidates for targeted drug delivery systems.

The chloromethyl group at position 3 introduces additional reactivity by providing a site for nucleophilic substitution or elimination reactions. This group can act as a precursor for generating reactive intermediates, such as carbocations or radicals, which are essential in various organic transformations. For example, recent research has highlighted the role of chloromethyl-substituted pyridines in the synthesis of heterocyclic compounds with potential applications in optoelectronics.

The combination of these substituents makes 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine a versatile building block for constructing more complex molecular architectures. Its unique electronic properties also make it a candidate for studying fundamental aspects of aromaticity and conjugation in heterocyclic systems. By leveraging modern computational chemistry tools, scientists can predict the electronic distribution and reactivity patterns of this compound, aiding in its rational design for specific applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and halogenation. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have further streamlined these processes, enabling higher yields and better purity levels.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies have shown that pyridine derivatives can undergo microbial degradation under certain conditions, though the presence of halogens may influence this process. Future research should focus on identifying factors that promote or hinder the biodegradation of 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine, ensuring its safe use in industrial settings.

In conclusion, 3-(Chloromethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804491-20-0) represents a fascinating example of how tailored molecular design can lead to compounds with diverse functionalities. Its unique structure positions it as a valuable asset in contemporary chemical research, offering opportunities across multiple disciplines from medicinal chemistry to materials science.